Cas no 86530-69-0 (Methyl 2,4-diphenyl-1H-imidazole-5-carboxylate)

• Product name: Methyl 2,4-diphenyl-1H-imidazole-5-carboxylate
• CAS No: 86530-69-0
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305
• CID: 2809377
• PubChem ID: 618908

Methyl 2,4-diphenyl-1H-imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,4-Diphenyl-imidazole-5-carboxylic acid, methyl ester
• Methyl 2,4-diphenyl-1H-imidazole-5-carboxylate
• DTXCID90298272
• Methyl 2,4-diphenyl-1H-imidazole-5-carboxylate #
• 86530-69-0
• DTXSID00347200
• GXDHXPNIFLWKSS-UHFFFAOYSA-N

• Inchi： InChI=1S/C17H14N2O2/c1-21-17(20)15-14(12-8-4-2-5-9-12)18-16(19-15)13-10-6-3-7-11-13/h2-11H,1H3,(H,18,19)
• InChI Key： GXDHXPNIFLWKSS-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 278.105527694Da
• Monoisotopic Mass: 278.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55Ų
• XLogP3: 3.6